N-(4-fluorophenyl)-2-[1-(3-methoxyphenyl)imidazol-2-yl]sulfanylacetamide

• IUPAC Name: N-(4-fluorophenyl)-2-[1-(3-methoxyphenyl)imidazol-2-yl]sulfanylacetamide
• InChI: InChI=1S/C18H16FN3O2S/c1-24-16-4-2-3-15(11-16)22-10-9-20-18(22)25-12-17(23)21-14-7-5-13(19)6-8-14/h2-11H,12H2,1H3,(H,21,23)
• InChI Key: IXRZOPFGNFTEPQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)N2C=CN=C2SCC(=O)NC3=CC=C(C=C3)F
• Molecular Formula: C18H16FN3O2S
• Molecular Weight: 357.4 g/mol

Description

N-(4-fluorophenyl)-2-[1-(3-methoxyphenyl)imidazol-2-yl]sulfanylacetamide, also known as FMI, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Medical Imaging Applications

Research involving derivatives of imidazole, which share structural similarities with N-(4-fluorophenyl)-2-[1-(3-methoxyphenyl)imidazol-2-yl]sulfanylacetamide, has been conducted to develop potential radioligands for imaging purposes. For instance, the synthesis of 3-[1H-Imidazol-4-yl]propyl 4-fluorobenzyl ether, a potential histamine H3 receptor ligand, was labeled with 18F for clinical PET studies to explore its imaging capabilities for histamine H3 receptors (Iwata et al., 2000).

Pharmacological Evaluation

Compounds containing imidazole rings have been synthesized and evaluated for their pharmacological properties, including anticonvulsant, antiprotozoal, and antimicrobial activities. For example, omega-(1H-imidazol-1-yl)-N-phenylalkanoic acid amide derivatives have been studied for their anticonvulsant activity (Aktürk et al., 2002). Additionally, novel 2-{[2-(1H-imidazol-1-yl)ethyl]sulfanyl}-1H-benzimidazole derivatives demonstrated strong antiprotozoal activity, presenting potential for treating infections caused by Trichomonas vaginalis, Giardia intestinalis, and Entamoeba histolytica, with IC50 values in the nanomolar range, surpassing metronidazole, the drug of choice for these parasites (Pérez‐Villanueva et al., 2013).

Synthetic Methodologies

The compound's structural framework has inspired the development of synthetic methodologies for similar compounds. For instance, an efficient method was developed for the synthesis of 2-amino-4-(4-fluoro-3-(2- fluoropyridin-3-yl)phenyl)-4-(4-methoxy-3-methylphenyl)-1-methyl-1H-imidazol-5(4H)-one, a potent BACE1 inhibitor for the potential treatment of Alzheimer's Disease. This method features a Friedel-Crafts reaction followed by DMSO mediated α-oxidation, aminohydantoin formation, and Suzuki coupling, leading to the target molecule in greater than 70% overall yield (Zhou et al., 2009).